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Compound of Interest

Compound Name: Acid Alizarin Violet N

CAS No.: 2092-55-9

Cat. No.: B606668

Get Quote

Executive Summary
Acid Alizarin Violet N (C.I.[1][2][3][4] Mordant Violet 5) is a water-soluble azo dye utilized

primarily as a complexometric indicator and a chromogenic reagent for the trace determination

of metal ions (Al³⁺, Zn²⁺, Ni²⁺). Despite its name, it is not an anthraquinone derivative like

Alizarin; rather, it is a sulfonated azo compound.[1] Its utility stems from a tridentate

coordination geometry that induces significant bathochromic shifts and fluorescence

enhancement upon metal binding, making it a sensitive probe for inorganic analysis and

nuclear histochemistry.[1]

Chemical Identity & Structural Basis
The nomenclature "Acid Alizarin" historically refers to the dye's ability to mordant with metals

similarly to alizarin, but the chromophore is distinct.
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Property Specification

IUPAC Name
Sodium 4-hydroxy-3-[(2-hydroxy-1-

naphthyl)azo]benzenesulfonate

CAS Number 2092-55-9

C.I.[1][5][6] Number 15670 (Mordant Violet 5)

Chemical Formula C₁₆H₁₁N₂NaO₅S

Molecular Weight 366.32 g/mol

Chromophore
Azo group (-N=N-) linking a benzene and

naphthalene ring

Key Functional Groups
Sulfonate (-SO₃Na, solubility), o,o'-Dihydroxy

(chelation)

Structural Diagram & Tautomerism
AAVN exists in a tautomeric equilibrium between the Azo and Hydrazone forms.[1] In solution,

this equilibrium is pH-dependent and shifts upon metal coordination.[1][7]
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Figure 1: Tautomeric equilibrium between azo and hydrazone forms, and the subsequent

stabilization of the azo form via tridentate metal chelation.

Spectral Properties (UV-Vis & Fluorescence)
Electronic Absorption (UV-Vis)
The absorption spectrum of AAVN is characterized by

transitions of the azo system. The position of the absorption maximum (

) is highly sensitive to pH (solvatochromism) and metal ligation.
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State / Condition (nm) Visual Color

Extinction
Coefficient (

)

Acidic (pH < 6) ~500 nm Orange-Red
~1.3 × 10⁴

L·mol⁻¹·cm⁻¹

Alkaline (pH > 9) ~545 - 550 nm Violet High

Al-AAVN Complex 580 - 600 nm Deep Red/Purple Increased vs. free dye

Zn-AAVN Complex ~560 nm Red-Violet
~1.16 × 10⁴

L[1]·mol⁻¹·cm⁻¹

Key Insight: The shift from 500 nm to >550 nm upon adding a metal ion (like Aluminum)

constitutes a Bathochromic (Red) Shift.[1] This separation allows for the spectrophotometric

quantification of the metal against a reagent blank.

Fluorescence Properties
Unlike many azo dyes which are non-fluorescent due to rapid photo-isomerization, the

Aluminum-AAVN complex is highly fluorescent.

Excitation: ~530–550 nm (Green)[1]

Emission: >600 nm (Red)[1][2]

Application: This property is exploited in confocal microscopy for nuclear staining, where the

dye binds to aluminum mordanted to nucleic acids.[1][2]

Physicochemical Parameters
Acid Dissociation Constants (pKa)
AAVN possesses ionizable protons on the sulfonate group and the two hydroxyl groups.

pKa₁ (< 1): Sulfonic acid group (always ionized in solution).[1]
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pKa₂ (6.25 ± 0.1): First phenolic hydroxyl / Azo-Hydrazone transition.[1] This is the critical

value for its use as a pH indicator (turning from orange to violet).[1]

pKa₃ (~9.35): Second phenolic hydroxyl.[1]

Solubility & Stability[1][4]
Solubility: Soluble in water (magenta solution) and ethanol (red-orange).[1] Slightly soluble in

acetone.[1]

Stability: Stable in acidic media; susceptible to oxidation by strong oxidants (e.g.,

permanganate) which cleave the azo bond.

Protocol: Spectrophotometric Determination of
Aluminum
This protocol utilizes the bathochromic shift of the Al-AAVN complex for quantitative analysis.

Reagents
AAVN Stock Solution (0.1%): Dissolve 0.1 g of Acid Alizarin Violet N in 100 mL of deionized

water.

Acetate Buffer (pH 5.5): Mix 0.2 M acetic acid and 0.2 M sodium acetate to achieve pH 5.5.

Aluminum Standard: 100 µg/mL Al³⁺ in dilute HCl.

Methodology
Preparation: In a 25 mL volumetric flask, add:

Sample aliquot containing 5–50 µg of Al³⁺.[1]

5.0 mL of Acetate Buffer (pH 5.5).[1][8]

2.0 mL of AAVN Stock Solution.[1]
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Reaction: Allow the mixture to stand for 15 minutes at room temperature. The color will

deepen to a reddish-violet.[1]

Measurement:

Set the spectrophotometer to 585 nm (or the determined

of the complex).

Zero the instrument using a Reagent Blank (Buffer + Dye + Water, no Metal). Note: The

blank will absorb at ~500 nm, so measuring at 585 nm minimizes background interference.

Quantification: Calculate concentration using a standard calibration curve prepared under

identical conditions.

Interference Control
Iron (Fe³⁺): Interferes significantly.[1] Mask with ascorbic acid or hydroxylamine

hydrochloride.[1]

Fluoride: Quenches the reaction (competes for Al).[1] Must be removed by evaporation with

sulfuric acid if present.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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